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Compound of Interest

Compound Name: Methyl 3-boronobenzoate

Cat. No.: B135663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 3-boronobenzoate, also known as 3-(Methoxycarbonyl)phenylboronic acid, is a

versatile organic compound that serves as a crucial building block in synthetic and medicinal

chemistry. Its unique structure, featuring both a methyl ester and a boronic acid functional

group on a benzene ring, makes it a valuable reagent for the construction of complex molecular

architectures, particularly in the realm of drug discovery and development. This guide provides

a comprehensive overview of its chemical properties, safety data, synthesis, and applications,

with a focus on its utility for researchers and professionals in the pharmaceutical sciences.

Chemical and Physical Properties
Methyl 3-boronobenzoate is a white to off-white crystalline powder. A summary of its key

physical and chemical properties is presented in the table below.
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Property Value Reference

CAS Number 99769-19-4 [1][2]

Molecular Formula C₈H₉BO₄ [1][2]

Molecular Weight 179.97 g/mol [1][2]

Melting Point 205-208 °C [3][4]

Boiling Point 359.9 °C at 760 mmHg [4]

Density 1.25 g/cm³ [4]

Flash Point 171.5 °C [4]

Water Solubility Reacts with water [4]

Appearance White to off-white powder [4]

Storage Refrigerator (+4°C) [4]

Safety and Handling
Methyl 3-boronobenzoate requires careful handling in a laboratory setting. It is classified as

an irritant and should be used with appropriate personal protective equipment (PPE).

GHS Hazard Information
Hazard Class Category Hazard Statement

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity –

single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

GHS Pictograms
Exclamation mark pictogram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chemscene.com/99769-19-4.html
https://www.scbt.com/p/3-methoxycarbonylphenylboronic-acid-99769-19-4
https://www.chemscene.com/99769-19-4.html
https://www.scbt.com/p/3-methoxycarbonylphenylboronic-acid-99769-19-4
https://www.chemscene.com/99769-19-4.html
https://www.scbt.com/p/3-methoxycarbonylphenylboronic-acid-99769-19-4
https://www.ambeed.com/products/methyl-3-boronobenzoate.html
https://www.rsc.org/suppdata/ob/c4/c4ob01524j/c4ob01524j1.pdf
https://www.rsc.org/suppdata/ob/c4/c4ob01524j/c4ob01524j1.pdf
https://www.rsc.org/suppdata/ob/c4/c4ob01524j/c4ob01524j1.pdf
https://www.rsc.org/suppdata/ob/c4/c4ob01524j/c4ob01524j1.pdf
https://www.rsc.org/suppdata/ob/c4/c4ob01524j/c4ob01524j1.pdf
https://www.rsc.org/suppdata/ob/c4/c4ob01524j/c4ob01524j1.pdf
https://www.rsc.org/suppdata/ob/c4/c4ob01524j/c4ob01524j1.pdf
https://www.benchchem.com/product/b135663?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precautionary Statements
A comprehensive list of precautionary statements for the safe handling of Methyl 3-
boronobenzoate is provided below.
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.

P264 Wash skin thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/ eye protection/ face

protection.

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P312
Call a POISON CENTER/doctor if you feel

unwell.

P332 + P313
If skin irritation occurs: Get medical

advice/attention.

P337 + P313
If eye irritation persists: Get medical

advice/attention.

P362 + P364
Take off contaminated clothing and wash it

before reuse.

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

First Aid Measures
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Get medical aid.

Experimental Protocols
Synthesis of Methyl 3-boronobenzoate
A common synthetic route to Methyl 3-boronobenzoate involves the lithiation of a protected

bromobenzoate followed by reaction with a borate ester and subsequent hydrolysis. A

representative experimental protocol is detailed below.

Reaction Scheme:

Methyl 3-bromobenzoate Intermediate_11. n-BuLi, THF, -78 °C Intermediate_22. B(OiPr)₃ Methyl 3-boronobenzoate3. HCl (aq)

Click to download full resolution via product page

Synthesis of Methyl 3-boronobenzoate.

Materials:

Methyl 3-bromobenzoate

Anhydrous Tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) in hexanes

Triisopropyl borate (B(O-iPr)₃)
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Hydrochloric acid (HCl), aqueous solution

Diethyl ether

Magnesium sulfate (MgSO₄)

Dry ice/acetone bath

Procedure:

A solution of methyl 3-bromobenzoate (1 equivalent) in anhydrous THF is cooled to -78 °C

under an inert atmosphere (e.g., argon or nitrogen).

n-Butyllithium (1.1 equivalents) is added dropwise to the solution, maintaining the

temperature at -78 °C. The reaction mixture is stirred at this temperature for 1 hour.

Triisopropyl borate (1.2 equivalents) is then added dropwise, and the reaction is allowed to

slowly warm to room temperature and stirred overnight.

The reaction is quenched by the slow addition of aqueous HCl.

The aqueous layer is extracted with diethyl ether. The combined organic layers are washed

with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

The crude product is purified by recrystallization or column chromatography to afford Methyl
3-boronobenzoate.

Suzuki-Miyaura Cross-Coupling Reaction
Methyl 3-boronobenzoate is a key substrate in Suzuki-Miyaura cross-coupling reactions to

form biaryl compounds, which are prevalent motifs in many pharmaceutical agents.

General Workflow for a Suzuki-Miyaura Coupling Reaction:
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Reaction Setup

Reaction

Work-up and Purification

Combine Aryl Halide,
Methyl 3-boronobenzoate,

and Base in Solvent

Degas the reaction mixture

Add Palladium Catalyst
and Ligand

Heat the reaction mixture
(e.g., 80-100 °C)

Monitor reaction progress
by TLC or LC-MS

Cool to room temperature

Aqueous work-up
(e.g., extraction with an

organic solvent)

Dry organic layer and
concentrate

Purify by column
chromatography or

recrystallization

Click to download full resolution via product page

Suzuki-Miyaura Coupling Workflow.
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Typical Experimental Protocol:

To a reaction vessel are added the aryl halide (1 equivalent), Methyl 3-boronobenzoate
(1.2 equivalents), a base such as potassium carbonate (K₂CO₃) or cesium carbonate

(Cs₂CO₃) (2-3 equivalents), and a suitable solvent (e.g., dioxane, toluene, or DMF/water

mixture).

The mixture is degassed by bubbling with an inert gas (argon or nitrogen) for 15-30 minutes.

A palladium catalyst, such as Pd(PPh₃)₄ or PdCl₂(dppf), and a ligand (if required) are added.

The reaction mixture is heated to the desired temperature (typically 80-120 °C) and stirred

until the starting material is consumed, as monitored by TLC or LC-MS.

Upon completion, the reaction is cooled to room temperature, diluted with water, and

extracted with an organic solvent (e.g., ethyl acetate).

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate or

magnesium sulfate, filtered, and concentrated under reduced pressure.

The crude product is purified by flash column chromatography or recrystallization to yield the

desired biaryl compound.

Applications in Drug Discovery and Development
The boronic acid functionality of Methyl 3-boronobenzoate makes it an invaluable tool for

introducing a phenyl ring with a versatile methyl ester handle into a target molecule. This is

particularly relevant in the construction of biaryl structures, which are common

pharmacophores in a wide range of therapeutic agents. The methyl ester can be readily

hydrolyzed to the corresponding carboxylic acid or converted to other functional groups,

providing a point for further molecular elaboration.

While specific, publicly available case studies detailing the use of Methyl 3-boronobenzoate in

the development of a marketed drug are limited, its role as a building block is evident in the

patent literature for the synthesis of various biologically active compounds. For instance,

derivatives of Methyl 3-boronobenzoate are explored as intermediates in the synthesis of
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inhibitors for various enzymes and receptors implicated in diseases such as cancer and

inflammatory disorders.

Logical Relationship in Drug Discovery:

Methyl 3-boronobenzoate
(Building Block)

Suzuki-Miyaura
Cross-Coupling Biaryl Intermediate

Aryl Halide
(Scaffold)

Functional Group
Interconversion

(e.g., ester hydrolysis)

Biologically Active
Compound Biological Screening Lead Compound

Click to download full resolution via product page

Role in Medicinal Chemistry.

Conclusion
Methyl 3-boronobenzoate is a key synthetic intermediate with significant potential in the fields

of organic synthesis and medicinal chemistry. Its utility in forming carbon-carbon bonds through

palladium-catalyzed cross-coupling reactions, combined with the versatility of its methyl ester

functionality, makes it a valuable tool for the construction of complex molecules with potential

therapeutic applications. Adherence to proper safety protocols is essential when handling this

compound. This guide provides a foundational understanding for researchers and drug

development professionals to effectively and safely utilize Methyl 3-boronobenzoate in their

work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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